Cas no 70987-79-0 ((r)-4-(oxiran-2-ylmethoxy)benzonitrile)

(r)-4-(oxiran-2-ylmethoxy)benzonitrile structure
70987-79-0 structure
Product Name:(r)-4-(oxiran-2-ylmethoxy)benzonitrile
CAS No:70987-79-0
MF:C10H9NO2
MW:175.183962583542
CID:975933
PubChem ID:6934186
Update Time:2025-04-19

(r)-4-(oxiran-2-ylmethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • (r)-4-(oxiran-2-ylmethoxy)benzonitrile
    • (R)-4-(oxiranylmethoxy)benzonitrile
    • (R)-4-(oxiranylmethoxy)-benzonitrile
    • 4-[(2R)-oxiranylmethoxy]benzonitrile
    • 4-[(2S)-oxiranylmethoxy]benzonitrile
    • 4-[[(2R)-2-oxiranyl]methoxy]benzonitrile
    • 4-[[(2R)-oxiran-2-yl]methoxy]benzenecarbonitrile
    • AC1OC92I
    • AG-G-77729
    • CTK1C5161
    • MFCD08752552
    • DTXSID90426159
    • AKOS006290037
    • 4-[[(2R)-oxiran-2-yl]methoxy]benzonitrile
    • WREXVDPOLDOXJL-JTQLQIEISA-N
    • A837044
    • 70987-79-0
    • SCHEMBL5965783
    • Inchi: 1S/C10H9NO2/c11-5-8-1-3-9(4-2-8)12-6-10-7-13-10/h1-4,10H,6-7H2/t10-/m0/s1
    • InChI Key: WREXVDPOLDOXJL-JTQLQIEISA-N
    • SMILES: O1C[C@@H]1COC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 175.063328530g/mol
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 45.6Ų

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